2-(methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole
Overview
Description
2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFB and is a benzimidazole derivative.
Mechanism of Action
The mechanism of action of 2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole involves the inhibition of enzymes such as carbonic anhydrase and histone deacetylase. This inhibition leads to the modulation of various cellular processes and has been found to be effective in the treatment of diseases such as cancer, osteoporosis, and glaucoma.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole have been extensively studied. It has been found to have potent anti-cancer effects and has been shown to induce apoptosis in cancer cells. It has also been found to be effective in the treatment of osteoporosis by increasing bone density. Additionally, it has been found to have neuroprotective effects and has shown promising results in the treatment of glaucoma.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole in lab experiments include its high purity, ease of synthesis, and potent inhibitory effects on enzymes. However, its limitations include its potential toxicity and the need for further studies to determine its long-term effects.
Future Directions
There are several future directions for the study of 2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole. These include further studies on its potential applications in the treatment of various diseases, the development of more efficient synthesis methods, and the determination of its long-term effects on living organisms.
In conclusion, 2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole is a promising chemical compound that has shown potential applications in various fields of scientific research. Its potent inhibitory effects on enzymes make it a valuable tool for the study of various cellular processes and the treatment of diseases. However, further studies are needed to determine its long-term effects and potential toxicity.
Synthesis Methods
The synthesis of 2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole involves the reaction of 2-amino-5-(trifluoromethyl) benzimidazole with paraformaldehyde and methanol in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high purity product.
Scientific Research Applications
2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)-1H-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of several enzymes and has shown promising results in the treatment of various diseases.
properties
IUPAC Name |
2-(methoxymethyl)-1-methyl-5-(trifluoromethyl)benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3N2O/c1-16-9-4-3-7(11(12,13)14)5-8(9)15-10(16)6-17-2/h3-5H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYAYMLNZGGPEHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)C(F)(F)F)N=C1COC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methoxymethyl)-1-methyl-5-(trifluoromethyl)benzimidazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-mercapto-4-(4-methylphenyl)-6,7,8,9-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one](/img/structure/B6138636.png)
![2-[4-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-1-(3-phenylpropyl)-2-piperazinyl]ethanol](/img/structure/B6138639.png)
![5-{1-[4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzyl]-2-pyrrolidinyl}-2-thiophenecarboxamide](/img/structure/B6138652.png)
![4-methyl-N'-{[3-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]methylene}benzenesulfonohydrazide](/img/structure/B6138660.png)
![N-({1-[2-(2-fluorophenyl)ethyl]-3-piperidinyl}methyl)-N,2,6-trimethyl-4-pyrimidinecarboxamide](/img/structure/B6138671.png)
![2-(4,5-dichloro-1H-imidazol-1-yl)-N-[1-(1-methylbutyl)-1H-pyrazol-5-yl]acetamide](/img/structure/B6138692.png)
![N-[3-(4-fluorophenyl)-6-oxopyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl]benzamide](/img/structure/B6138699.png)
![3-(4-isopropoxyphenyl)-3-[(2-thienylcarbonyl)amino]propanoic acid](/img/structure/B6138715.png)
![N-[4-(benzoylamino)-3-methylphenyl]-3-bromobenzamide](/img/structure/B6138729.png)
![N-[2-(1H-imidazol-4-yl)ethyl]-2-methyl-1-oxo-3-phenyl-1,2,3,4-tetrahydro-4-isoquinolinecarboxamide](/img/structure/B6138736.png)
